Cas no 149819-46-5 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2S-trans)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2S-trans)- (9CI)
• CAS No: 149819-46-5
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 171747
• PubChem ID: 465896
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2S-trans)- (9CI)
• 1-[(2S,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methylpyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2S-trans)-
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-5-methyl-, (2S-trans)-
• OxathiolanT-(-)-alpha
• Oxathiolan T-(-)-alpha
• CHEMBL313615
• OxathiolanT-(-).a.
• DTXSID80164391
• Trans-2-hydroxymethyl-5-(thymin-N-1-yl)-1,3-oxathiolane
• (-)-(2S,5S)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]thymine
• (-)-(2S,5S)-1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)thymine
• 149819-46-5
• 1-[(2S,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-pyrimidine-2,4-dione

• Inchi： 1S/C9H12N2O4S/c1-5-2-11(9(14)10-8(5)13)6-4-16-7(3-12)15-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7-/m0/s1
• InChI Key： GCMLYCFXOXELDY-BQBZGAKWSA-N
• SMILES： S1[C@@H](CO)O[C@@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 244.052
• Monoisotopic Mass: 244.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.442